Cas no 23315-18-6 (3-Sulfino-D-valine)

• Product Name: 3-Sulfino-D-valine
• CAS No: 23315-18-6
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 238658
• PubChem ID: 10081023
• Update Time: 2025-10-29

3-Sulfino-D-valine Chemical and Physical Properties

Names and Identifiers

• D-Valine, 3-sulfino-
• (2S)-2-AMINO-3-METHYL-3-SULFINOBUTANOIC ACID
• SulbactaM M-1
• 3-Sulfino-D-valine
• Sulbactam
• 2-Amino-3-methyl-3-sulfinobutanoic acid, (2S)-
• SULBACTAM SODIUM IMPURITY A [EP IMPURITY]
• Sulbactam sodium specified impurity A [EP]
• 23315-18-6
• UNII-2V4U3434AJ
• AKOS015841132
• DTXSID10177873
• F10780
• YAA31518
• Q27255638
• AKOS015969050
• 2V4U3434AJ
• SULBACTAM SODIUM IMPURITY A (EP IMPURITY)
• Sulbactam sodium specified impurity A
• DTXCID70100364

• MDL： MFCD13191752
• Inchi： 1S/C5H11NO4S/c1-5(2,11(9)10)3(6)4(7)8/h3H,6H2,1-2H3,(H,7,8)(H,9,10)/t3-/m0/s1
• InChI Key： SVIZNTHNFAOGAB-VKHMYHEASA-N
• SMILES： S(C(C)(C)[C@H](C(=O)O)N)(=O)O

Computed Properties

• Exact Mass: 181.04093
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 100.62

3-Sulfino-D-valine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Sulfino-D-valine

Introduction to 3-Sulfino-D-valine (CAS No: 23315-18-6)

3-Sulfino-D-valine, with the chemical identifier CAS No: 23315-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its sulfonic acid functional group and D-form configuration, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents. The sulfonic acid moiety imparts strong solubility in water, while the D-form configuration distinguishes it from its L-form counterpart, influencing its interactions with biological systems.

The utility of 3-Sulfino-D-valine extends across multiple domains, particularly in the development of novel antibiotics and anti-inflammatory drugs. Recent studies have highlighted its role as a precursor in the synthesis of sulfonamide derivatives, which are well-known for their antimicrobial properties. The structural motif of 3-Sulfino-D-valine allows for the introduction of modifications that can enhance drug efficacy and reduce side effects, making it a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, 3-Sulfino-D-valine has shown potential in biochemical research. Its unique structure makes it a suitable scaffold for studying enzyme-substrate interactions, particularly those involving amino acid metabolism. Researchers have utilized this compound to investigate the mechanisms of enzymes such as D-amino acid oxidases, which are crucial in maintaining metabolic balance. The insights gained from these studies could pave the way for the development of new therapeutic strategies targeting metabolic disorders.

The synthesis of 3-Sulfino-D-valine is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and enzymatic transformations, have been employed to achieve this goal. These techniques not only improve the efficiency of production but also enhance the sustainability of the manufacturing process. The growing emphasis on green chemistry has driven innovation in the synthesis of 3-Sulfino-D-valine, aligning with global efforts to reduce environmental impact.

One of the most exciting applications of 3-Sulfino-D-valine is in the field of proteostasis modulation. Proteostasis refers to the maintenance of protein homeostasis within cells, and disruptions in this process are associated with various diseases, including neurodegenerative disorders. Studies have demonstrated that derivatives of 3-Sulfino-D-valine can interact with specific protein targets, modulating their function and stability. This capability opens up new avenues for treating conditions where protein misfolding or aggregation plays a critical role.

The future prospects of 3-Sulfino-D-valine are vast, with ongoing research uncovering novel applications and refining synthetic routes. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of biological systems continues to evolve, compounds like 3-Sulfino-D-valine will undoubtedly play a pivotal role in advancing therapeutic interventions.

In conclusion, 3-Sulfino-D-valine (CAS No: 23315-18-6) is a multifaceted compound with significant implications in pharmaceuticals and biochemical research. Its unique structural features and versatile applications make it a cornerstone in the development of next-generation drugs and diagnostic tools. As research progresses, we can expect even more innovative uses for this remarkable compound, further solidifying its importance in modern science.